2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H22FN3O2/c20-18-13-15(5-9-21-18)19(25)22-16-3-1-14(2-4-16)6-10-23-11-7-17(24)8-12-23/h1-5,9,13,17,24H,6-8,10-12H2,(H,22,25)
• InChI Key: YHSVMCLKBFSZGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CCC2=CC=C(C=C2)NC(=O)C3=CC(=NC=C3)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol

Description

2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide, also known as GSK239512, is a novel small molecule that has shown promising results in scientific research. It belongs to the class of pyridine carboxamide compounds and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide involves the inhibition of several key enzymes and receptors in the body, including phosphodiesterase 10A, histone deacetylases, and the dopamine D3 receptor. By inhibiting these targets, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide can modulate various cellular pathways and signaling cascades, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide has been shown to have several biochemical and physiological effects in scientific research. In cancer research, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neurodegenerative disease research, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide has been shown to improve cognitive function and reduce neuroinflammation by modulating various signaling pathways in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide in lab experiments is its well-established synthesis method and availability. It has also been shown to have promising therapeutic effects in various diseases, making it a valuable tool for scientific research. However, one limitation is that its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets and pathways.

Future Directions

There are several future directions for 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide research, including:
1. Further studies to elucidate its mechanism of action and molecular targets
2. Clinical trials to evaluate its safety and efficacy in humans for various diseases
3. Development of novel derivatives and analogs with improved pharmacological properties
4. Investigation of its potential use in combination with other drugs for synergistic effects
5. Exploration of its potential use in other diseases, such as autoimmune disorders and infectious diseases.
In conclusion, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide is a novel small molecule with promising therapeutic potential in various diseases. Its well-established synthesis method and availability make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and molecular targets, and to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide involves several steps, including the reaction of 2-fluoropyridine-4-carboxylic acid with 4-(2-aminoethyl)phenol to form an intermediate. This intermediate is then reacted with 4-chlorobenzoyl chloride to yield the final product, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide. The synthesis method is well-established and has been published in several scientific journals.

Scientific Research Applications

2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. In Alzheimer's and Parkinson's disease research, 2-fluoro-N-{4-[2-(4-hydroxypiperidin-1-yl)ethyl]phenyl}pyridine-4-carboxamide has been shown to improve cognitive function and reduce neuroinflammation, making it a potential treatment for these neurodegenerative diseases.